Cas no 39495-50-6 (3-iodo-4-nitrosophenol)

• Product Name: 3-iodo-4-nitrosophenol
• CAS No: 39495-50-6
• MF: C₆H₄INO₂
• MW: 249.005933761597
• CID: 924635
• PubChem ID: 99850
• Update Time: 2025-04-19

3-iodo-4-nitrosophenol Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-nitrosophenol
• 2, 4-hydroxyimino-3-iodo-
• 2,5-Cyclohexadien-1-one, 4-hydroxyimino-3-iodo-
• 2-Jod-p-chinon-oxim-(1)
• 3-Iod-benzochinon-4-oxim
• 4-Hydroxyimino-3-iodo-2,5-cyclohexadiene-1-one
• AC1Q4PDC
• BRN 2613481
• iodo-[1,4]benzoquinone-1-oxime
• Jod-[1,4]benzochinon-1-oxim
• NSC239652
• WLN: L6V DYJ CI DUNQ
• 2,4-dione, 2-iodo-, 1-oxime
• 2,5-Cyclohexadiene-1,4-dione, 2-iodo-, 1-oxime
• NSC-239652
• 39495-50-6
• UN5BBL8GCT
• 4-(Hydroxyimino)-3-iodocyclohexa-2,5-dien-1-one
• DTXSID20960132
• DB-262646
• CHEMBL3276928
• 4-(Hydroxyimino)-3-iodo-2,5-cyclohexadien-1-one
• NSC 239652
• 4-hydroxyimino-3-iodocyclohexa-2,5-dien-1-one

• Inchi： 1S/C6H4INO2/c7-5-3-4(9)1-2-6(5)8-10/h1-3,9H
• InChI Key： CCAMOKMWECRXDF-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N=O)O

Computed Properties

• Exact Mass: 248.92822
• Monoisotopic Mass: 248.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66